![molecular formula C18H25N3O4 B2720745 1-(6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinoyl)piperidine-4-carboxamide CAS No. 2034295-36-6](/img/structure/B2720745.png)
1-(6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinoyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinoyl)piperidine-4-carboxamide” is a complex organic molecule. It contains a tetrahydropyran ring, which is a saturated six-membered ring containing five carbon atoms and one oxygen atom . The tetrahydropyran ring is commonly found in many bioactive molecules and pharmaceuticals .
Scientific Research Applications
Synthesis and Heterocyclic Chemistry
- Compounds with structures similar to "1-(6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinoyl)piperidine-4-carboxamide" often play a role in the synthesis of novel heterocyclic compounds. For instance, derivatives of piperidine and nicotinic acid have been explored for their potential in creating new fused heterobicycles, which are important in medicinal chemistry due to their diverse biological activities (Karthikeyan, Vijayakumar, & Sarveswari, 2014).
Antimicrobial and Antimycobacterial Activities
- Nicotinic acid derivatives, a core structural feature in the compound of interest, have shown antimicrobial and antimycobacterial properties. Research has demonstrated that modifying the nicotinic acid structure can yield compounds with significant biological activities, which could be beneficial for developing new therapeutic agents (R.V.Sidhaye et al., 2011).
Drug Discovery and Molecular Interactions
- The piperidine motif, as part of the compound's structure, is commonly found in drug molecules and has been studied for its interaction with various biological targets. For example, research on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (a compound with some structural similarity) and its interaction with the CB1 cannabinoid receptor provides insight into the design of receptor antagonists and the development of pharmacophore models (Shim et al., 2002).
Analytical and Structural Chemistry
- Compounds containing piperidine-4-carboxamide and similar heterocyclic frameworks have been studied for their crystal structures and hydrogen-bonding patterns, contributing to a deeper understanding of molecular interactions and solid-state chemistry, which is crucial for the development of crystalline materials with specific properties (Smith & Wermuth, 2012).
properties
IUPAC Name |
1-[6-(oxan-4-ylmethoxy)pyridine-3-carbonyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O4/c19-17(22)14-3-7-21(8-4-14)18(23)15-1-2-16(20-11-15)25-12-13-5-9-24-10-6-13/h1-2,11,13-14H,3-10,12H2,(H2,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIQXNKIUUFRNEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)C2=CN=C(C=C2)OCC3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.